![molecular formula C10H18FNO4 B2519784 2-Fluoro-3-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid CAS No. 2287341-27-7](/img/structure/B2519784.png)
2-Fluoro-3-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Fluoro-3-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid, also known as FMOC-L-3,4-F2-Me-Bn-OH, is a synthetic amino acid used in scientific research. It is a derivative of the natural amino acid, leucine, and is commonly used in peptide synthesis.
Scientific Research Applications
Synthesis and Evaluation of Complex Molecules
The synthesis of fluorocarbon and hydrocarbon compounds derived from diaminopropanols and serine illustrates the chemical versatility and potential biomedical applications of fluoroorganic compounds. These compounds exhibit promising in vivo tolerance, highlighting their potential in biologically active materials and pharmaceuticals (Clary et al., 1995).
Biocatalytic Transesterification Reactions
The selective biocatalytic transesterification reactions on aryl 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoates demonstrate the compound's role in facilitating highly selective and efficient chemical processes, yielding monoacylated products with potential applications in chemical synthesis and drug development (Kumar et al., 2015).
Study on Reactivities of Stable Rotamers
Investigations into the reactivities of stable rotamers of 3-methyl-3-(1,2,3,4-tetrahalo-9-triptycyl)butanoic acid reveal insights into the formation of isomeric ketones by cyclization, providing a deeper understanding of chemical reactivity and isomerization processes that are fundamental in organic synthesis and material science (Ōki et al., 1988).
Applications in Material Science
The development of metal-organic frameworks (MOFs) with fluorinated compounds showcases the utility of these materials in selective adsorption and molecular sieving of gases and vapors, driven by adsorption kinetics. Such materials are crucial in catalysis, separation processes, and environmental cleanup (Xue et al., 2015).
Fluoroorganics in Therapeutics Design
The role of fluoroorganics, including fluorinated analogues of alpha-aminoisobutyric acid, in enhancing the lipophilicity, bioavailability, and uptake of therapeutics underlines the importance of fluoroorganic chemistry in the design of more effective pharmaceutical compounds. These advancements contribute significantly to medicinal chemistry and drug design (Yu et al., 2010).
properties
IUPAC Name |
2-fluoro-3-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18FNO4/c1-6(7(11)8(13)14)5-12-9(15)16-10(2,3)4/h6-7H,5H2,1-4H3,(H,12,15)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTNXQMHPTARYAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)OC(C)(C)C)C(C(=O)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.